3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid

• IUPAC Name: 3-[methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C9H14N2O4S/c1-10(3-2-9(14)15)7(12)4-11-6-16-5-8(11)13/h2-6H2,1H3,(H,14,15)
• InChI Key: JXPYDGFVYLJXAL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C(=O)CN1CSCC1=O
• Molecular Formula: C9H14N2O4S
• Molecular Weight: 246.29 g/mol

Description

3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid, also known as MTAP, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MTAP is a thiazolidinedione derivative that exhibits anti-inflammatory, anti-cancer, and anti-diabetic properties.

Mechanism of Action

The exact mechanism of action of 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid is not fully understood. However, it is believed that 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid's anti-cancer activity is thought to be due to its ability to induce apoptosis in cancer cells by activating the caspase pathway. 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid's effects on glucose metabolism are believed to be due to its ability to activate the AMPK signaling pathway, which plays a role in regulating glucose uptake and metabolism.
Biochemical and Physiological Effects:
3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-diabetic properties, 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has also been found to have antioxidant activity. It has been shown to reduce oxidative stress and protect against oxidative damage. 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has also been found to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has several advantages for lab experiments. It is a small molecule that is relatively easy to synthesize and purify. It has been extensively studied and its properties are well characterized. However, there are also some limitations to using 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several potential future directions for research on 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid. One area of interest is in the development of 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid analogs with improved properties such as increased solubility or potency. Another area of interest is in the use of 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid as a potential treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid and its effects on various biological pathways. Overall, 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has shown significant potential as a therapeutic agent and further research is needed to fully explore its potential applications.

Synthesis Methods

The synthesis of 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid involves the reaction of 2-(4-oxo-1,3-thiazolidin-3-yl)acetic acid with methylamine and propionic anhydride. The reaction is carried out in the presence of a catalyst such as triethylamine or pyridine. The resulting product is purified by recrystallization or chromatography. The purity and identity of the product are confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has also been found to have anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, 3-[Methyl-[2-(4-oxo-1,3-thiazolidin-3-yl)acetyl]amino]propanoic acid has been shown to improve insulin sensitivity and glucose metabolism, making it a potential treatment for diabetes.